2-Methyl-2-phenyl-1,2,3,4-tetrahydroisoquinolin-2-ium iodide

• CAS No.: 78317-77-8
• Molecular Formula: C16H18IN
• Molecular Weight: 351.22 g/mol
• IUPAC Name: 2-methyl-2-phenyl-3,4-dihydro-1H-isoquinolin-2-ium;iodide
• InChI: InChI=1S/C16H18N.HI/c1-17(16-9-3-2-4-10-16)12-11-14-7-5-6-8-15(14)13-17;/h2-10H,11-13H2,1H3;1H/q+1;/p-1
• InChI Key: IVNYAMSXQHSVBY-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1(CCC2=CC=CC=C2C1)C3=CC=CC=C3.[I-]

Description

2-Methyl-2-phenyl-1,2,3,4-tetrahydroisoquinolin-2-ium iodide is a useful research compound. Its molecular formula is C16H18IN and its molecular weight is 351.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-phenyl-1,2,3,4-tetrahydroisoquinoline (1.01 g,) was dissolved in acetone (10 ml) and methyl iodide (0.794 g,) was added. The clear solution stood at -20° for 48 hr when t.l.c. indicated the presence of unchanged starting material. A further quantity of methyl iodide (0.3 ml) was added and the reaction mixture was heated at reflux for 3 hrs. The solvent was removed in vacuo and the residue triturated with ether. The resulting solid 1,2,3,4-tetrahydro-2-methyl-2-phenylisoquinolinium iodide was filtered off and dried (1 g). m.pt. softens 190°, melts 195° (decomp.)